Cas no 1334370-35-2 (N-(2-chlorophenyl)-4-(4-methylpyrimidin-2-yl)oxybenzamide)

N-(2-chlorophenyl)-4-(4-methylpyrimidin-2-yl)oxybenzamide is a versatile organic compound with notable pharmaceutical potential. This compound features a unique structure with a chlorophenyl group, a pyrimidinyl moiety, and an oxybenzamide core, which synergistically enhances its pharmacological properties. Its selective binding affinity and structural diversity make it a promising candidate for drug discovery in various therapeutic areas.
N-(2-chlorophenyl)-4-(4-methylpyrimidin-2-yl)oxybenzamide structure
1334370-35-2 structure
Product Name:N-(2-chlorophenyl)-4-(4-methylpyrimidin-2-yl)oxybenzamide
CAS No:1334370-35-2
MF:C18H14ClN3O2
MW:339.775662899017
CID:6154060
PubChem ID:56724090
Update Time:2025-06-18

N-(2-chlorophenyl)-4-(4-methylpyrimidin-2-yl)oxybenzamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-chlorophenyl)-4-(4-methylpyrimidin-2-yl)oxybenzamide
    • N-(2-chlorophenyl)-4-((4-methylpyrimidin-2-yl)oxy)benzamide
    • N-(2-chlorophenyl)-4-[(4-methylpyrimidin-2-yl)oxy]benzamide
    • VU0526611-1
    • F5866-0386
    • AKOS024525825
    • 1334370-35-2
    • Inchi: 1S/C18H14ClN3O2/c1-12-10-11-20-18(21-12)24-14-8-6-13(7-9-14)17(23)22-16-5-3-2-4-15(16)19/h2-11H,1H3,(H,22,23)
    • InChI Key: OUZKZYSLKQWVGM-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1NC(C1C=CC(=CC=1)OC1N=CC=C(C)N=1)=O

Computed Properties

  • Exact Mass: 339.0774544g/mol
  • Monoisotopic Mass: 339.0774544g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 415
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 64.1Ų

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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